![molecular formula C5H5N3O2 B6261092 2-(2,5-dioxoimidazolidin-1-yl)acetonitrile CAS No. 1016787-64-6](/img/no-structure.png)
2-(2,5-dioxoimidazolidin-1-yl)acetonitrile
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Description
“2-(2,5-dioxoimidazolidin-1-yl)acetonitrile” is a chemical compound with the molecular formula C5H5N3O2 . It is a compound that is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code1S/C5H5N3O2/c8-3-1-6-5(11)7(3)2-4(9)10/h1-2H2,(H,6,11)(H,9,10)
. This indicates that the molecule consists of 5 carbon atoms, 5 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen atoms . Physical And Chemical Properties Analysis
The physical form of “this compound” is a powder . The compound has a molecular weight of 139.11 . Unfortunately, the boiling point and other physical and chemical properties are not specified in the sources I found.Safety and Hazards
The safety information for “2-(2,5-dioxoimidazolidin-1-yl)acetonitrile” indicates that it may be harmful if swallowed, inhaled, or in contact with skin . It may cause eye irritation and may be harmful to the respiratory system . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,5-dioxoimidazolidin-1-yl)acetonitrile involves the reaction of imidazole-2-carboxaldehyde with malononitrile in the presence of ammonium acetate to form 2-(2-imidazolin-2-yl)acetonitrile, which is then oxidized with hydrogen peroxide to yield the final product.", "Starting Materials": [ "Imidazole-2-carboxaldehyde", "Malononitrile", "Ammonium acetate", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Imidazole-2-carboxaldehyde and malononitrile are mixed in the presence of ammonium acetate and heated to 80-90°C for 4-6 hours.", "Step 2: The resulting 2-(2-imidazolin-2-yl)acetonitrile is isolated and purified.", "Step 3: 2-(2-imidazolin-2-yl)acetonitrile is then oxidized with hydrogen peroxide in the presence of a catalyst such as sodium tungstate or potassium permanganate to yield 2-(2,5-dioxoimidazolidin-1-yl)acetonitrile.", "Step 4: The final product is isolated and purified." ] } | |
CAS RN |
1016787-64-6 |
Molecular Formula |
C5H5N3O2 |
Molecular Weight |
139.1 |
Purity |
95 |
Origin of Product |
United States |
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